Cas no 61208-02-4 (1-Nonen-8-yne, 7-(2-propynyl)-)

• Product name: 1-Nonen-8-yne, 7-(2-propynyl)-
• CAS No: 61208-02-4
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 488396
• PubChem ID: 12668969

1-Nonen-8-yne, 7-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Nonen-8-yne, 7-(2-propynyl)-
• 7-ethynyldec-1-en-9-yne
• DTXSID00506279
• 61208-02-4

• Inchi： InChI=1S/C12H16/c1-4-7-8-9-11-12(6-3)10-5-2/h2-4,12H,1,7-11H2
• InChI Key： GPMZBEJIXLRKFS-UHFFFAOYSA-N
• SMILES： C=CCCCCC(CC#C)C#C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 0